N-Ethyl-N-(2-methoxypropyl)-1-prop-2-enoylpiperidine-4-carboxamide

• IUPAC Name: N-ethyl-N-(2-methoxypropyl)-1-prop-2-enoylpiperidine-4-carboxamide
• InChI: InChI=1S/C15H26N2O3/c1-5-14(18)17-9-7-13(8-10-17)15(19)16(6-2)11-12(3)20-4/h5,12-13H,1,6-11H2,2-4H3
• InChI Key: KDIZTPOBHCOOGL-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(C)OC)C(=O)C1CCN(CC1)C(=O)C=C
• Molecular Formula: C15H26N2O3
• Molecular Weight: 282.38 g/mol

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